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Compound of Interest

Compound Name: Reactive Orange 4

Cat. No.: B12373870 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Procion Orange MX-2R, a reactive dye

with significant applications in biomedical research, particularly in the assessment of cell

membrane integrity. This document is intended for researchers, scientists, and professionals in

the field of drug development, offering detailed information on the molecule's properties,

experimental protocols, and data presentation.

Core Molecular Data
Procion Orange MX-2R, also known as Reactive Orange 4, is a dichlorotriazine reactive dye.

Its chemical properties make it a valuable tool for specific research applications.

Property Value Reference

Molecular Formula C₂₄H₁₆Cl₂N₆O₁₀S₃ [1][2][3]

Molecular Weight 715.527 g/mol [1]

CAS Number 70616-90-9 [1]

Synonyms Reactive Orange 4, C.I. 18260 [4]

Appearance Orange Powder [4]

Solubility Water Soluble [4]
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Research Applications: Assessment of Sarcolemmal
Damage
A primary application of Procion Orange MX-2R in research is as a fluorescent tracer to identify

cells with compromised plasma membranes.[1] Due to its molecular size, it is normally

excluded from healthy cells. However, upon membrane damage, such as in muscle fibers

(sarcolemma), the dye can penetrate the cell, and its fluorescence allows for the identification

of injured cells.[1][5]

Experimental Protocols
Two primary methodologies are employed for assessing sarcolemmal damage using Procion

Orange MX-2R: an in vitro tissue immersion protocol and an in vivo systemic injection protocol.

In Vitro Protocol: Muscle Tissue Immersion
This method is suitable for assessing membrane integrity in freshly excised tissue.

Materials:

Procion Orange MX-2R dye

Krebs-Ringer solution

Isopentane, pre-cooled in liquid nitrogen

Cryostat

Fluorescence microscope

Procedure:

Immediately following excision, incubate the fresh muscle tissue (e.g., soleus muscle) in a

0.5% (w/v) solution of Procion Orange MX-2R dissolved in Krebs-Ringer solution for 1 hour.

[4]

After incubation, wash the muscle tissue thoroughly with fresh Krebs-Ringer solution to

remove excess, unbound dye.[4]
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Freeze the washed muscle tissue in isopentane pre-cooled in liquid nitrogen.[4][6]

Cut 10 µm thick serial cross-sections of the frozen muscle using a cryostat.[4]

Mount the sections on glass slides and visualize using epifluorescence microscopy.

Fibers exhibiting bright intracellular fluorescence are identified as having compromised

sarcolemmal integrity.

In Vivo Protocol: Systemic Injection in a Mouse Model
This method allows for the assessment of muscle damage in a living organism.

Materials:

Procion Orange MX-2R dye

Sterile saline or phosphate-buffered saline (PBS)

Anesthetic agent

Surgical and dissection tools

Isopentane, pre-cooled in liquid nitrogen

Cryostat

Fluorescence microscope

Procedure:

Prepare a sterile solution of Procion Orange MX-2R in saline or PBS. The exact

concentration may require optimization, but intraperitoneal injections of solutions like Evans

blue dye (another membrane-impermeable dye) are often administered at 10 mg/ml.[5]

Administer the dye solution to the mouse via intravenous or intraperitoneal injection.

Allow the dye to circulate for a predetermined period, for example, 24 hours, to enable its

uptake by damaged cells.[1]
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After the circulation period, humanely euthanize the animal and carefully dissect the muscle

of interest.

Freeze the muscle tissue in isopentane pre-cooled in liquid nitrogen.

Proceed with cryosectioning and fluorescence microscopy as described in the in vitro

protocol.

Mandatory Visualizations
Experimental Workflow for In Vitro Sarcolemmal
Damage Assessment
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Caption: Workflow for assessing sarcolemmal damage in vitro.
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Caption: Procion Orange MX-2R as a viability marker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Procion orange tracer dye technique vs. identification of intrafibrillar fibronectin in the
assessment of sarcolemmal damage - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Beth's Blog: Common Problems with Procion MX Fiber Reactive Dyes [quilterb-
bethsblog.blogspot.com]

4. paulogentil.com [paulogentil.com]

5. journals.asm.org [journals.asm.org]

6. Protocol for muscle fiber type and cross-sectional area analysis in cryosections of whole
lower mouse hindlimbs - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Procion Orange MX-2R: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373870#procion-orange-mx-2r-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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